Cas no 16238-42-9 (Methyl 3-methyl-2-methylimino-4-oxo-1,3-thiazinane-6-carboxylate)

• Product Name: Methyl 3-methyl-2-methylimino-4-oxo-1,3-thiazinane-6-carboxylate
• CAS No: 16238-42-9
• MF: C₈H₁₂N₂O₃S
• MW: 216.257480621338
• CID: 2658404
• Update Time: 2023-08-06

Methyl 3-methyl-2-methylimino-4-oxo-1,3-thiazinane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3,4,5,6-Tetrahydro-3-methyl-2-(methylimino)-4-oxo-2H-1,3-thiazine-6-carboxylic acid methyl ester
• methyl 3-methyl-2-methylimino-4-oxo-1,3-thiazinane-6-carboxylate
• UHQXFWGUQBPHAD-HJWRWDBZSA-N
• 2H-1,3-Thiazine-6-carboxylic acid, tetrahydro-3-methyl-2-(methylimino)-4-oxo-, methyl ester
• Methyl (2Z)-3-methyl-2-[(Z)-methylimino]-4-oxo-1,3-thiazinane-6-carboxylate #
• Methyl 3-methyl-2-methylimino-4-oxo-1,3-thiazinane-6-carboxylate

• Inchi： 1S/C8H12N2O3S/c1-9-8-10(2)6(11)4-5(14-8)7(12)13-3/h5H,4H2,1-3H3/b9-8-
• InChI Key： UHQXFWGUQBPHAD-HJWRWDBZSA-N
• SMILES： S1/C(=N\C)/N(C)C(CC1C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Topological Polar Surface Area: 84.3